Cas no 1805047-11-3 (2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-5-iodopyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-5-iodopyridine
• CAS No: 1805047-11-3
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4806276
• Update Time: 2025-06-14

2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-5-iodopyridine

• Inchi： 1S/C7H4BrF3IN/c8-1-4-6(9)5(7(10)11)3(12)2-13-4/h2,7H,1H2
• InChI Key： BFADYLVWMUNOJO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CBr)C(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-5-iodopyridine

Comprehensive Overview of 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-5-iodopyridine (CAS No. 1805047-11-3)

The compound 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-5-iodopyridine (CAS No. 1805047-11-3) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromomethyl, difluoromethyl, fluoro, and iodo substituents, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

In recent years, the demand for fluorinated and halogenated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of difluoromethyl and fluoro groups in 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-5-iodopyridine aligns with the growing trend of incorporating fluorine chemistry into drug design. This compound is particularly relevant in the context of precision medicine and targeted drug delivery, where selective functionalization is critical.

The synthetic versatility of 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-5-iodopyridine (CAS No. 1805047-11-3) allows for diverse modifications, enabling researchers to explore its utility in cross-coupling reactions and catalyzed transformations. Its iodo and bromomethyl groups serve as reactive handles for further derivatization, making it a cornerstone in medicinal chemistry workflows. Laboratories focusing on small molecule drug discovery often prioritize such building blocks for their ability to streamline lead optimization.

From an industrial perspective, the compound’s stability under various conditions makes it suitable for scale-up synthesis. Its relevance to green chemistry initiatives is also noteworthy, as researchers seek eco-friendly methods to incorporate halogenated motifs. The pyridine core of this compound is a recurring motif in FDA-approved drugs, further underscoring its importance in modern pharmaceutical development.

In the agrochemical sector, 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-5-iodopyridine is explored for its potential in designing novel pesticides with improved efficacy and environmental safety. The difluoromethyl group, in particular, is known to enhance the lipophilicity and binding affinity of active ingredients, addressing challenges like pest resistance.

As the scientific community continues to investigate multi-halogenated compounds, this pyridine derivative stands out for its balanced reactivity and adaptability. Its CAS No. 1805047-11-3 serves as a key identifier for procurement and regulatory compliance, ensuring traceability in global supply chains. For researchers navigating the complexities of heterocyclic chemistry, this compound offers a robust platform for innovation.

In summary, 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-5-iodopyridine represents a convergence of cutting-edge chemistry and practical applications. Its role in advancing life sciences and material innovation is poised to grow, reflecting broader trends in sustainable chemical synthesis and molecular design.